3-[(4-Methylphenyl)sulfanyl]propanenitrile

• IUPAC Name: 3-(4-methylphenyl)sulfanylpropanenitrile
• InChI: InChI=1S/C10H11NS/c1-9-3-5-10(6-4-9)12-8-2-7-11/h3-6H,2,8H2,1H3
• InChI Key: UAYGYWCMHLUBCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCC#N
• Molecular Formula: C10H11NS
• DSSTOX Substance ID: DTXSID90277401
• Molecular Weight: 177.27 g/mol
• CAS RN: 5331-06-6

Description

The compound "3-[(4-Methylphenyl)sulfanyl]propanenitrile" is a chemical of interest in the field of organic synthesis and molecular structure analysis. Although the provided papers do not directly discuss this compound, they do provide insights into related sulfur-containing compounds and their synthesis, molecular structures, and properties. For instance, the synthesis of 3,4-dihydropyrimidin-2(1H)-ones and thiones using a sulfur-containing catalyst is described, which highlights the importance of sulfur in facilitating chemical reactions . Additionally, the molecular structure and properties of a complex molecule containing a 4-methylphenyl group have been studied using quantum mechanical calculations, which could be relevant to understanding the properties of "3-[(4-Methylphenyl)sulfanyl]propanenitrile" .

Synthesis Analysis

The synthesis of sulfur-containing compounds is a topic of interest in the papers provided. For example, a sulfur-containing catalyst is used for the synthesis of dihydropyrimidinones and thiones, demonstrating the utility of sulfur in promoting certain types of chemical reactions . Another paper discusses the use of a sulfuric acid ester as a recyclable catalyst for the synthesis of bis(pyrazolones), which again underscores the role of sulfur in synthetic chemistry .

Molecular Structure Analysis

The molecular structure of sulfur-containing compounds is analyzed in the context of crystallography and quantum mechanical calculations. The crystal structures of compounds with phenylsulfanyl groups are detailed, providing information on the spatial arrangement and interactions within the crystal lattice . Quantum mechanical calculations are used to predict the molecular structure and vibrational frequencies of a molecule with a 4-methylphenyl group, which is structurally similar to the compound of interest .

Chemical Reactions Analysis

The papers discuss various chemical reactions involving sulfur-containing compounds. The use of a sulfur-containing catalyst for the synthesis of dihydropyrimidinones and thiones suggests that similar catalysts might be used to facilitate reactions of "3-[(4-Methylphenyl)sulfanyl]propanenitrile" . The condensation reactions catalyzed by a sulfuric acid ester also provide insights into the types of chemical transformations that sulfur-containing compounds can undergo .

Physical and Chemical Properties Analysis

The physical and chemical properties of sulfur-containing compounds are explored through spectroscopic methods and theoretical calculations. The vibrational frequencies, molecular electrostatic potential, and non-linear optical properties of a molecule with a 4-methylphenyl group are reported, which could be indicative of the properties of "3-[(4-Methylphenyl)sulfanyl]propanenitrile" . The crystallographic analysis provides data on the density and stability of the crystal structures of phenylsulfanyl-containing compounds .

Safety and Hazards

3-[(4-Methylphenyl)sulfanyl]propanenitrile is classified as a combustible solid. The WGK (Water Hazard Class) is 3. The flash point is not applicable. Please refer to the Material Safety Data Sheet (MSDS) for more detailed safety information.